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Abstract
Trans-dihydrolisuride, also known as terguride, is a semi-synthetic ergoline derivative with a

unique pharmacological profile. It acts as a partial agonist at dopamine D2 receptors and an

antagonist at serotonin 5-HT2A and 5-HT2B receptors.[1][2] This dual mechanism of action

underlies its clinical application as a prolactin inhibitor in the treatment of hyperprolactinemia

and its investigation for other conditions such as pulmonary arterial hypertension.[3][4] This

technical guide provides a comprehensive overview of the synthesis, chemical properties, and

pharmacological characteristics of trans-dihydrolisuride, presenting key data in a structured

format to support research and drug development efforts.

Chemical Properties
Trans-dihydrolisuride is the 9,10-dihydrogenated derivative of lisuride.[5][6] Its chemical and

physical properties are summarized in the table below.
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Property Value

Systematic (IUPAC) Name
1,1-diethyl-3-((8α)-6-methyl-9,10-

didehydroergolin-8-yl)urea

Synonyms
Terguride, (+)-Terguride, (5R,8S,10R)-Terguride,

9,10α-Dihydrolisuride, Dironyl

Molecular Formula C₂₀H₂₈N₄O

Molar Mass 340.47 g/mol

Appearance Off-white to pale beige solid

Solubility Sparingly soluble in water

Storage 2-8°C Refrigerator

Synthesis
The synthesis of trans-dihydrolisuride is achieved through the catalytic hydrogenation of its

precursor, lisuride. This process involves the reduction of the double bond in the D-ring of the

ergoline structure. While specific process parameters from industrial synthesis are proprietary,

a representative experimental protocol based on established chemical principles for the

hydrogenation of ergoline alkaloids is presented below.

Proposed Synthetic Pathway
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Proposed Synthesis of trans-Dihydrolisuride

Lisuride

trans-Dihydrolisuride (Terguride)

Catalytic Hydrogenation

H₂, Pd/C
Ethanol
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Dopamine D₂ Receptor Signaling Pathway

Cell Membrane

Cytoplasm

trans-Dihydrolisuride
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Binds and partially activates

Gi/o Protein

Activates
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Converts

ATP

Protein Kinase A

Activates

Decreased Cellular Response
(e.g., Prolactin release inhibition)

Leads to
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Workflow for In Vitro D₂ Receptor Functional Assay

Preparation

Assay

Detection

Data Analysis

Culture CHO cells stably expressing
human Dopamine D₂ receptors

Plate cells in a 96-well plate

Incubate cells with
trans-Dihydrolisuride dilutions

Prepare serial dilutions of
trans-Dihydrolisuride

Stimulate cells with a known
D₂ receptor agonist (e.g., Dopamine)

Lyse cells to release intracellular components

Measure intracellular cAMP levels
using a competitive immunoassay (e.g., HTRF)

Read plate on a microplate reader

Plot dose-response curves

Calculate EC₅₀ and Emax values
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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